Cas no 1184030-27-0 (3-Fluoro-5-(methylthio)aniline)

• Product Name: 3-Fluoro-5-(methylthio)aniline
• CAS No: 1184030-27-0
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 1030969
• PubChem ID: 61023848
• Update Time: 2025-06-23

3-Fluoro-5-(methylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(methylthio)aniline
• 3-fluoro-5-methylsulfanylaniline
• SCHEMBL15122557
• 3-FLUORO-5-(METHYLSULFANYL)ANILINE
• DTXSID20734097
• QHAHSHKRPVZMMG-UHFFFAOYSA-N
• 1184030-27-0

• Inchi： 1S/C7H8FNS/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,9H2,1H3
• InChI Key： QHAHSHKRPVZMMG-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1)N)F

Computed Properties

• Exact Mass: 157.03614860g/mol
• Monoisotopic Mass: 157.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-Fluoro-5-(methylthio)aniline

Recent Advances in the Application of 3-Fluoro-5-(methylthio)aniline (CAS: 1184030-27-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Fluoro-5-(methylthio)aniline (CAS: 1184030-27-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This research brief aims to summarize the latest findings regarding its applications, mechanisms of action, and potential therapeutic implications.

Recent studies have highlighted the unique structural features of 3-Fluoro-5-(methylthio)aniline, which make it a versatile building block for the development of small-molecule inhibitors and modulators. The presence of both fluorine and methylthio substituents on the aniline ring enhances its electronic properties, facilitating interactions with biological targets such as enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showing promising activity against cancer cell lines.

In addition to its role in drug discovery, 3-Fluoro-5-(methylthio)aniline has been investigated for its potential in chemical probe development. Researchers have utilized its reactive amine group for conjugation with fluorescent tags or affinity labels, enabling the study of protein-ligand interactions in live cells. A recent Nature Chemical Biology paper reported its successful incorporation into a probe targeting GPCRs, providing insights into receptor dynamics and signaling pathways.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Fluoro-5-(methylthio)aniline have been achieved through optimized catalytic processes. A 2024 study in Organic Process Research & Development described a cost-effective palladium-catalyzed coupling method, improving yield and purity while reducing environmental impact. These developments are critical for meeting the growing demand for this compound in high-throughput screening campaigns.

Despite these promising applications, challenges remain in the optimization of 3-Fluoro-5-(methylthio)aniline derivatives for clinical use. Issues such as metabolic stability and selectivity need to be addressed through further structure-activity relationship studies. Ongoing research is exploring novel modifications to the core scaffold, with preliminary data suggesting enhanced pharmacokinetic properties in animal models.

In conclusion, 3-Fluoro-5-(methylthio)aniline (CAS: 1184030-27-0) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Its unique structural features and synthetic accessibility continue to drive innovation in the design of next-generation therapeutics. Future research directions may include its incorporation into PROTACs or other targeted degradation platforms, further expanding its utility in biomedical research.